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Introduction

Tetrachlorantraniliprole is a novel anthranilic diamide insecticide that demonstrates
exceptional potency and selectivity against a range of economically important insect pests,
primarily within the order Lepidoptera.[1][2] Its mode of action involves the targeted activation
of insect ryanodine receptors (RyRs), which are ligand-gated calcium channels located on the
membrane of the sarcoplasmic and endoplasmic reticulum.[3][4] This interaction triggers an
uncontrolled release of intracellular calcium stores, leading to muscle contraction, paralysis,
and ultimately, insect death.[3][5] The high selectivity of tetrachlorantraniliprole for insect
RyRs over their mammalian counterparts makes it a valuable and safe tool for both pest
management and fundamental research into insect calcium signaling.[5]

These application notes provide detailed protocols for utilizing tetrachlorantraniliprole as a
pharmacological tool to study insect calcium channels. The methodologies described herein
are intended for researchers in academia and industry engaged in insecticide discovery,
neurobiology, and physiology.
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The following tables summarize the available quantitative data on the biological activity of

tetrachlorantraniliprole and the closely related compound, chlorantraniliprole. This data is

crucial for designing experiments and interpreting results.

Table 1: Lethal Concentration (LC50) of Tetrachlorantraniliprole against Insect Pests

Exposure Time

Insect Species Life Stage (h) LC50 (uglL) Reference
Spodoptera

] 1st Instar Larvae 72 10.371 [6]

exigua

Table 2: Comparative Efficacy of Diamide Insecticides on Ryanodine Receptors

Ryanodine
Compound EC50 (nM) Reference
Receptor Type
Tetrachlorantraniliprol SfRyR (Spodoptera
P y (Spodop 46.1 [5]
e frugiperda)
SfRyR (Spodoptera
Flubendiamide y (Spodop 25.1 [5]
frugiperda)
PxRyR (Plutella
Chlorantraniliprole xylostella) - Kd =0.571 uM [6]
Susceptible
N PxRyR (Plutella
Chlorantraniliprole Kd =1.389 uM [6]

xylostella) - Resistant

Chlorantraniliprole

Mammalian RyR1

Micromolar range

(weak activator)

Note: EC50 values represent the concentration of the compound that elicits a half-maximal

response in functional assays (e.g., calcium release). Kd (dissociation constant) values

represent the concentration of the ligand at which half of the receptors are occupied at

equilibrium in binding assays.
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Signaling Pathways and Experimental Workflows

The following diagrams, generated using the Graphviz DOT language, illustrate the key
signaling pathway affected by tetrachlorantraniliprole and a general workflow for its
investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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